![molecular formula C18H26ClNO3 B2374752 1-(4-chlorophenyl)-N-(2-hydroxy-4-methoxy-2-methylbutyl)cyclopentane-1-carboxamide CAS No. 2319807-46-8](/img/structure/B2374752.png)
1-(4-chlorophenyl)-N-(2-hydroxy-4-methoxy-2-methylbutyl)cyclopentane-1-carboxamide
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Description
1-(4-chlorophenyl)-N-(2-hydroxy-4-methoxy-2-methylbutyl)cyclopentane-1-carboxamide is a useful research compound. Its molecular formula is C18H26ClNO3 and its molecular weight is 339.86. The purity is usually 95%.
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Scientific Research Applications
Hydrogen Bonding in Anticonvulsant Compounds
Research on anticonvulsant compounds like enaminones demonstrates the importance of hydrogen bonding in determining molecular conformation and stability. These studies contribute to understanding how modifications in chemical structures can influence biological activity, offering pathways to design more effective therapeutic agents. For example, Kubicki et al. (2000) explored the crystal structures of three anticonvulsant enaminones, revealing insights into their hydrogen bonding networks (Kubicki, Bassyouni, & Codding, 2000).
Synthesis of Novel Compounds
Aghekyan et al. (2009) focused on synthesizing novel derivatives, highlighting the versatility of specific scaffolds in creating compounds with potential biological activities. Such research underscores the continuous pursuit of novel chemical entities that can serve various applications, from medicinal chemistry to material science (Aghekyan, Arakelyan, Panosyan, Khachatryan, & Markaryan, 2009).
Characterization and Synthesis Techniques
Özer et al. (2009) provided detailed accounts of synthesizing and characterizing N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, including methods like elemental analyses, IR spectroscopy, and X-ray diffraction. Such research is crucial for the development of new materials and pharmaceuticals, demonstrating the integration of synthesis and analytical techniques in advancing scientific knowledge (Özer, Arslan, VanDerveer, & Külcü, 2009).
Environmental and Green Chemistry Applications
Liu et al. (2017) explored the carboxylate-promoted reductive functionalization of CO2 with amines and hydrosilanes, showcasing an environmentally friendly option for CO2 conversion to useful chemicals. This research highlights the role of chemistry in addressing environmental issues, providing methods to utilize greenhouse gases as raw materials in chemical synthesis (Liu, Qiao, Li, & He, 2017).
Properties
IUPAC Name |
1-(4-chlorophenyl)-N-(2-hydroxy-4-methoxy-2-methylbutyl)cyclopentane-1-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26ClNO3/c1-17(22,11-12-23-2)13-20-16(21)18(9-3-4-10-18)14-5-7-15(19)8-6-14/h5-8,22H,3-4,9-13H2,1-2H3,(H,20,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTENYNZENKCFII-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCOC)(CNC(=O)C1(CCCC1)C2=CC=C(C=C2)Cl)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26ClNO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.